Cas no 207226-24-2 (1,3-Diaminoacetone Dihydrochloride Monohydrate)
1,3-Diaminoacetone Dihydrochloride Monohydrate Chemical and Physical Properties
Names and Identifiers
-
- 1 3-DIAMINOACETONE DIHYDROCHLORIDE
- 1,3-diaminopropan-2-one,hydrate,dihydrochloride
- 1,3-Diaminopropan-2-one dihydrochloride hydrate
- DTXSID70597912
- 1,3-Diaminoacetone dihydrochloride monohydrate
- 1,3 Diaminoacetone Dihydrochloride monohydrate
- 1,3-Diaminoacetone dihydrochloride monohydrate, 97%
- 1,3-diaminopropan-2-one;hydrate;dihydrochloride
- C3H12Cl2N2O2
- G64520
- 207226-24-2
- 1,3-DIAMINOPROPAN-2-ONE HYDRATE DIHYDROCHLORIDE
- starbld0048418
- NWGWIZCBVTVWAW-UHFFFAOYSA-N
- 1,3-Diaminopropan-2-one--hydrogen chloride--water (1/2/1)
- 1,3-Diaminoacetone Dihydrochloride Monohydrate
-
- Inchi: 1S/C3H8N2O.2ClH.H2O/c4-1-3(6)2-5;;;/h1-2,4-5H2;2*1H;1H2
- InChI Key: NWGWIZCBVTVWAW-UHFFFAOYSA-N
- SMILES: Cl.Cl.O=C(CN)CN.O
Computed Properties
- Exact Mass: 178.0275830g/mol
- Monoisotopic Mass: 178.0275830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 46.8
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Color/Form: Light beige crystal
- Melting Point: 179 °C (dec.)(lit.)
- Solubility: Not determined
1,3-Diaminoacetone Dihydrochloride Monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02855-1g |
1 3-DIAMINOACETONE DIHYDROCHLORIDE |
207226-24-2 | 1g |
¥5628.0 | 2021-09-04 | ||
| TRC | D416148-100mg |
1,3-Diaminoacetone Dihydrochloride Monohydrate |
207226-24-2 | 100mg |
$ 242.00 | 2023-09-07 | ||
| TRC | D416148-500mg |
1,3-Diaminoacetone Dihydrochloride Monohydrate |
207226-24-2 | 500mg |
$ 1070.00 | 2023-09-07 | ||
| TRC | D416148-1g |
1,3-Diaminoacetone Dihydrochloride Monohydrate |
207226-24-2 | 1g |
$ 1880.00 | 2023-09-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1252436-5g |
1,3-Diaminoacetone dihydrochloride monohydrate |
207226-24-2 | 98% | 5g |
¥6666.00 | 2023-11-21 | |
| 1PlusChem | 1P00BPTT-100mg |
1 3-DIAMINOACETONE DIHYDROCHLORIDE |
207226-24-2 | 95% | 100mg |
$73.00 | 2025-02-25 | |
| 1PlusChem | 1P00BPTT-250mg |
1 3-DIAMINOACETONE DIHYDROCHLORIDE |
207226-24-2 | 95% | 250mg |
$146.00 | 2025-02-25 | |
| 1PlusChem | 1P00BPTT-1g |
1 3-DIAMINOACETONE DIHYDROCHLORIDE |
207226-24-2 | 95% | 1g |
$457.00 | 2025-02-25 | |
| A2B Chem LLC | AF45889-100mg |
1 3-DIAMINOACETONE DIHYDROCHLORIDE |
207226-24-2 | 95% | 100mg |
$70.00 | 2024-04-20 | |
| A2B Chem LLC | AF45889-250mg |
1 3-DIAMINOACETONE DIHYDROCHLORIDE |
207226-24-2 | 95% | 250mg |
$140.00 | 2024-04-20 |
1,3-Diaminoacetone Dihydrochloride Monohydrate Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 1,3-Diaminoacetone Dihydrochloride Monohydrate
Recent Advances in the Study of 207226-24-2 and 1,3-Diaminoacetone Dihydrochloride Monohydrate in Chemical Biology and Pharmaceutical Research
The compound with CAS number 207226-24-2 and the product 1,3-Diaminoacetone Dihydrochloride Monohydrate have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, biochemical synthesis, and therapeutic development. This research brief aims to summarize the latest findings related to these compounds, highlighting their roles in various scientific investigations.
Recent studies have explored the synthetic utility of 1,3-Diaminoacetone Dihydrochloride Monohydrate as a versatile building block in organic synthesis. Its bifunctional nature allows for the formation of heterocyclic compounds, which are crucial in the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of imidazole derivatives, demonstrating its efficacy in producing biologically active molecules with potential therapeutic benefits.
In the context of drug discovery, the compound 207226-24-2 has been investigated for its unique structural properties and potential pharmacological activities. Several research groups have reported its use as a key intermediate in the synthesis of complex molecules targeting various disease pathways. Notably, its application in the development of kinase inhibitors has shown promising results in preclinical studies, suggesting its potential as a scaffold for anticancer drug development.
Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize the molecular structure and purity of both 207226-24-2 and 1,3-Diaminoacetone Dihydrochloride Monohydrate. These studies have provided valuable insights into their chemical properties and stability under various conditions, which are essential for their application in pharmaceutical formulations.
Recent pharmacological evaluations have demonstrated that derivatives synthesized from these compounds exhibit interesting biological activities. In particular, some derivatives have shown significant antimicrobial activity against drug-resistant bacterial strains, while others have displayed potential as modulators of cellular signaling pathways. These findings open new avenues for the development of novel therapeutic agents.
The safety profiles and toxicological characteristics of these compounds have also been subjects of recent investigation. Preliminary studies suggest that while they show promising biological activities, careful consideration must be given to their dosage and administration routes to ensure therapeutic efficacy while minimizing potential side effects.
In conclusion, the ongoing research on 207226-24-2 and 1,3-Diaminoacetone Dihydrochloride Monohydrate continues to reveal their significant potential in chemical biology and pharmaceutical applications. The versatility of these compounds in synthetic chemistry, combined with their emerging biological activities, positions them as valuable tools in drug discovery and development. Future research directions may include further optimization of their synthetic routes, expansion of their application in medicinal chemistry, and more comprehensive pharmacological evaluations.
207226-24-2 (1,3-Diaminoacetone Dihydrochloride Monohydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)